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Compound of Interest

Compound Name: 2-Chloro-5-hydroxypyridine

Cat. No.: B185701

An In-depth Technical Guide to the Safety, Handling, and Storage of 2-Chloro-5-
hydroxypyridine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only. It is
not a substitute for a formal Safety Data Sheet (SDS) or professional safety training. Always
consult the official SDS provided by the manufacturer and adhere to all institutional and
regulatory safety protocols before handling this chemical.

Introduction

2-Chloro-5-hydroxypyridine (CAS No: 41288-96-4) is a versatile heterocyclic organic
compound.[1][2] Its unique structure, featuring a pyridine ring substituted with both a chlorine
atom and a hydroxyl group, makes it a valuable intermediate in the synthesis of
pharmaceuticals and agrochemicals.[1][2][3] The reactivity of these functional groups allows for
a variety of chemical transformations, including nucleophilic substitutions and coupling
reactions, which are crucial for developing new therapeutic agents and crop protection
products.[1][2] Given its role in research and development, a thorough understanding of its
safety, handling, and storage is paramount for all personnel.

Chemical & Physical Properties
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A summary of the key physical and chemical properties of 2-Chloro-5-hydroxypyridine is

provided below.

Property Value Source
Molecular Formula CsHaCINO [11[4]15]16]
Molecular Weight 129.54 - 129.55 g/mol [1][5][6]
White to light yellow or cream
Appearance to brown crystals or powder.[1]  [1][7]
[7]
Melting Point 159 °C (decomposes) [4]
Boiling Point 190 °C @ 760 mmHg [8]
Flash Point 109 °C / 228.2 °F [8]
Purity = 96.0% (GC), = 98% (HPLC) [11[7]
2-Chloro-5-pyridinol, 6-
Synonyms [1][5]

chloropyridin-3-ol

Safety and Hazard Information

2-Chloro-5-hydroxypyridine is classified as a hazardous chemical.[8] Exposure can lead to

adverse health effects.

GHS Hazard Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following hazard information.
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Category Code Hazard Statement Pictogram
Skin Causes skin irritation. L,

_ o H315 laalt text
Corrosion/Irritation [5119]
Serious Eye Causes serious eye E,

o H319 o laalt text

Damage/Irritation irritation.[5][9]
Specific Target Organ

o _ May cause respiratory L,
Toxicity (Single H335 T aalt text
irritation.[5][9]
Exposure)

- Harmful if swallowed. E,
Acute Toxicity (Oral) H302 laalt text

[8]19]

Precautionary Statements

Key precautionary statements for handling this compound include:

e Prevention: P261 (Avoid breathing dust), P264 (Wash hands thoroughly after handling),
P270 (Do not eat, drink or smoke when using this product), P271 (Use only outdoors or in a
well-ventilated area), P280 (Wear protective gloves/eye protection/face protection).[5][9][10]

» Response: P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if
you feel unwell), P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P304+P340
(IF INHALED: Remove victim to fresh air and keep at rest in a position comfortable for
breathing), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing).[5][9][10]

o Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405
(Store locked up).[5][9][10]

e Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[5][9]
[10]

Toxicological Information
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o Acute Effects: The compound is harmful if swallowed.[9] It causes irritation to the skin, eyes,
mucous membranes, and upper respiratory tract.[8][9]

o Chronic Effects: There is currently no data available to indicate that repeated or prolonged
exposure aggravates existing medical conditions.[9]

Handling and Personal Protective Equipment (PPE)

Safe handling of 2-Chloro-5-hydroxypyridine requires strict adherence to safety protocols,
including the use of engineering controls and appropriate PPE.

Engineering Controls

¢ Ventilation: Always handle this compound in a well-ventilated area.[8][11] A certified chemical
fume hood is required for all procedures involving the solid material to prevent inhalation of
dust.[12][13]

o Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible
and in close proximity to the workstation.[8][10][11]

Recommended Personal Protective Equipment (PPE)

The following table summarizes the minimum PPE required for handling 2-Chloro-5-
hydroxypyridine.
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PPE Category Item Specification /| Standard
Tight-sealing, compliant with
] OSHA 29 CFR 1910.133 or
Eye & Face Protection Safety Goggles

European Standard EN166.[8]
[10][12]

Hand Protection

Chemical-Resistant Gloves

Nitrile, neoprene, or other
impervious gloves are
mandatory. Inspect before use.
[O)[12][13]

Body Protection

Laboratory Coat

A flame-resistant, full-length
lab coat should be worn to
protect skin and clothing.[12]
[13]

Respiratory Protection

Respirator

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required if there is
a potential for dust generation
outside of a fume hood.[8][12]

Footwear

Closed-Toe Shoes

Required at all times in the

laboratory.[12]

Storage and Stability

Proper storage is critical to maintain the integrity of the compound and ensure safety.

Storage Conditions

The following table outlines the recommended storage conditions.
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Parameter Recommendation

Store at room temperature or refrigerated
Temperature between 0-8 °C.[1][2] Always check the
manufacturer's specific recommendation.

Atmosphere Store in an inert atmosphere.[14]

Keep container tightly closed in a dry, cool, and

Container ]
well-ventilated place.[4][8][11]

Store locked up and away from incompatible

materials.[8][9]

General

Stability and Incompatibilities

 Stability: The compound is stable under normal, recommended storage conditions.[8][11]
» Conditions to Avoid: Avoid dust formation, excess heat, and high temperatures.[3][9][11]

e Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong
bases.[8][9][11][15]

Emergency Procedures

In the event of an emergency, follow these first-aid and spill response protocols.

First-Aid Measures

A decision tree for first-aid response is provided below.
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Exposure Occurs

What type of exposure?

Inhalation Skin Contact

Eye Contact Ingestion

1. Move victim to fresh air.
2. Keep at rest in a comfortable
position for breathing.
3. If not breathing, give artificial respiration.
4. Call a POISON CENTER or doctor.

1. Immediately remove contaminated clothing. 1. Rinse cautiously with water for several minutes.

2. Wash skin with plenty of soap and water 2. Remove contact lenses, if present and easy to do. 1. Rinse mouth with water.

2. Do NOT induce vomiting.

for at least 15 minutes. Continue rinsing for at least 15 minutes. 3. Call a POISON CENTER or doctor immediately.

3. If irritation persists, get medical attention. 3. If irritation persists, get medical attention.

Click to download full resolution via product page

Caption: First-aid decision tree for exposure to 2-Chloro-5-hydroxypyridine.

General Advice: In all cases, show the Safety Data Sheet to the attending physician.[4]

Inhalation: Move the person to fresh air.[4][8] If breathing is difficult or stops, provide artificial
respiration.[4][8] Seek medical attention.[8]

Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes.[4]
[10] Remove all contaminated clothing.[9] If skin irritation occurs, get medical advice.[8][10]

Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,
also under the eyelids.[4][8] Remove contact lenses if present and easy to do.[8] If eye
irritation persists, seek medical attention.[8][10]

Ingestion: Rinse mouth with water.[4] Never give anything by mouth to an unconscious
person.[4] Call a POISON CENTER or doctor if you feel unwell.[8]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4][11]

e Hazardous Combustion Products: Thermal decomposition can release irritating and toxic
gases and vapors, including carbon monoxide (CO), carbon dioxide (CO2), nitrogen oxides
(NOx), and hydrogen chloride gas.[8][11]
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o Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[4][11]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to safe areas.[4] Avoid breathing dust and contact
with skin or eyes.[4][15] Wear full personal protective equipment.[4]

e Environmental Precautions: Prevent the product from entering drains or waterways.[4]

o Containment and Cleanup: Sweep up the spilled solid material, avoiding dust formation, and
shovel it into a suitable, labeled container for disposal.[10][16] Clean the spill area
thoroughly.[15]

Experimental Protocol: General Laboratory
Handling

This section provides a detailed methodology for the safe handling of 2-Chloro-5-
hydroxypyridine in a laboratory setting. This workflow is critical for minimizing exposure and
ensuring procedural safety.

Detailed Handling Protocol

e Preparation (Pre-Handling):
o Review the Safety Data Sheet (SDS) thoroughly before beginning any work.[13]

o Ensure a chemical fume hood is certified and operational.[12] The workspace inside the
hood must be clean and uncluttered.

o Verify that an eyewash station and safety shower are unobstructed and accessible.[12]

o Assemble all necessary equipment (glassware, spatulas, weighing paper, etc.) and place it
within the fume hood.

o Don all required personal protective equipment (PPE) as specified in Section 4.2 before
entering the lab area where the chemical is stored or used.[12]
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» Handling (Weighing and Transfer):

o

Conduct all manipulations of the solid compound, including weighing and transfer, inside
the certified chemical fume hood.[12]

o To weigh the compound, place a tared weigh boat or anti-static weighing paper on the
balance inside the hood.

o Carefully use a clean spatula to transfer the desired amount of 2-Chloro-5-
hydroxypyridine from its storage container to the weigh boat. Perform this action slowly
to minimize dust generation.

o Securely close the main storage container immediately after extracting the material.[12]

o To transfer the weighed solid to a reaction vessel, gently tap the weighing paper or use the
spatula to guide the powder into the vessel, again avoiding aerosolization.

e Post-Handling and Cleanup:

o After the transfer is complete, decontaminate any reusable equipment (like spatulas)
according to standard laboratory procedures.

o Wipe down the work surface inside the fume hood with an appropriate cleaning agent.

o Dispose of any contaminated disposable items (weighing paper, gloves, etc.) in a
designated hazardous waste container.[12]

o Properly remove PPE, starting with gloves (turning them inside out), followed by the lab
coat. Wash hands thoroughly with soap and water for at least 20 seconds after all work is
complete.[12]

Safe Handling Workflow Diagram
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Caption: Step-by-step workflow for the safe handling of 2-Chloro-5-hydroxypyridine.

Disposal Considerations
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Chemical waste must be disposed of in accordance with all local, regional, and national
hazardous waste regulations.[10][17] Do not empty into drains.[10] Puncture empty containers
to prevent re-use and dispose of them at an authorized landfill or via an approved waste
disposal plant.[8][17]

Transportation Information

For transport, 2-Chloro-5-hydroxypyridine may be classified under designations such as
"CORROSIVE LIQUID, FLAMMABLE, N.O.S." with a hazard class of 8.[4] Always consult the
specific shipping regulations (e.g., ADR/RID, IMDG, IATA) for complete and accurate
transportation information.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Chloro_5_hydroxyphenylglycine.pdf
https://www.bldpharm.com/products/41288-96-4.html
https://www.jubilantingrevia.com/uploads/files/342msds_0567GjGhs02Div.3sds2-Chloro-5-nitropyridine.pdf
https://www.cdhfinechemical.com/images/product/msds/37_499030411_2-HYDROXYPYRIDINE-CASNO-142-08-5-MSDS.pdf
https://datasheets.scbt.com/sc-254203.pdf
https://www.benchchem.com/product/b185701#safety-handling-and-storage-of-2-chloro-5-hydroxypyridine
https://www.benchchem.com/product/b185701#safety-handling-and-storage-of-2-chloro-5-hydroxypyridine
https://www.benchchem.com/product/b185701#safety-handling-and-storage-of-2-chloro-5-hydroxypyridine
https://www.benchchem.com/product/b185701#safety-handling-and-storage-of-2-chloro-5-hydroxypyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b185701?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

